Cas no 2229388-05-8 (2-(3-tert-butylphenyl)ethanethioamide)
2-(3-tert-butylphenyl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-tert-butylphenyl)ethanethioamide
- 2229388-05-8
- EN300-1763638
-
- Inchi: 1S/C12H17NS/c1-12(2,3)10-6-4-5-9(7-10)8-11(13)14/h4-7H,8H2,1-3H3,(H2,13,14)
- InChI Key: QMLRNLPNZNVIAH-UHFFFAOYSA-N
- SMILES: S=C(CC1=CC=CC(=C1)C(C)(C)C)N
Computed Properties
- Exact Mass: 207.10817072g/mol
- Monoisotopic Mass: 207.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.1Ų
2-(3-tert-butylphenyl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1763638-0.05g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-0.1g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 0.1g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-0.25g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 0.25g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-0.5g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 0.5g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-1.0g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 1g |
$1643.0 | 2023-06-03 | ||
| Enamine | EN300-1763638-2.5g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 2.5g |
$3220.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-5.0g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 5g |
$4764.0 | 2023-06-03 | ||
| Enamine | EN300-1763638-10.0g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 10g |
$7065.0 | 2023-06-03 | ||
| Enamine | EN300-1763638-1g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 1g |
$1643.0 | 2023-09-20 | ||
| Enamine | EN300-1763638-5g |
2-(3-tert-butylphenyl)ethanethioamide |
2229388-05-8 | 5g |
$4764.0 | 2023-09-20 |
2-(3-tert-butylphenyl)ethanethioamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(3-tert-butylphenyl)ethanethioamide
Introduction to 2-(3-tert-butylphenyl)ethanethioamide (CAS No: 2229388-05-8)
2-(3-tert-butylphenyl)ethanethioamide, identified by its Chemical Abstracts Service (CAS) number 2229388-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 2-(3-tert-butylphenyl)ethanethioamide include a phenyl ring substituted with a tert-butyl group at the 3-position and an ethanethioamide moiety, which contribute to its unique chemical properties and reactivity.
The synthesis of 2-(3-tert-butylphenyl)ethanethioamide involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the tert-butyl group at the 3-position of the phenyl ring enhances the steric hindrance around the reactive site, influencing both its solubility and interactions with biological targets. The thioamide functional group is particularly interesting due to its ability to participate in hydrogen bonding and metal coordination, making it a valuable scaffold for designing molecules with specific pharmacological profiles.
In recent years, 2-(3-tert-butylphenyl)ethanethioamide has been explored as a potential intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar or enhanced pharmacological effects. For instance, thioamides have been reported to possess antimicrobial, anti-inflammatory, and even anticancer properties. The tert-butyl substitution further modulates these properties by altering electronic distribution and steric effects, which can be critical for achieving optimal biological activity.
One of the most compelling aspects of 2-(3-tert-butylphenyl)ethanethioamide is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block to create more complex molecules with tailored properties. By modifying the substituents or extending the core structure, chemists can fine-tune the interactions with biological receptors or enzymes. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where subtle changes in the molecular framework can lead to significant differences in efficacy and selectivity.
The pharmacological potential of 2-(3-tert-butylphenyl)ethanethioamide has been further investigated in several preclinical studies. These studies have highlighted its ability to interact with specific protein targets, potentially leading to therapeutic benefits. For example, preliminary data suggest that derivatives of this compound may inhibit certain kinases or modulate neurotransmitter receptors. Such interactions are crucial for developing drugs that can address a wide range of diseases by interfering with pathological signaling pathways.
Moreover, the chemical stability and metabolic profile of 2-(3-tert-butylphenyl)ethanethioamide are important considerations in drug development. Thioamides can undergo various transformations under physiological conditions, including hydrolysis and oxidation. Understanding these processes is essential for predicting how the compound will behave within a biological system and for designing analogs that exhibit improved pharmacokinetic properties. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to model these transformations and guide synthetic strategies.
The synthesis and characterization of 2-(3-tert-butylphenyl)ethanethioamide also benefit from modern analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed insights into the molecular structure and purity of the compound. These tools are indispensable for confirming the identity of synthetic products and for studying their interactions with other molecules. Additionally, spectroscopic methods allow researchers to monitor reaction progress in real-time, optimizing synthetic routes for efficiency and yield.
In conclusion,2-(3-tert-butylphenyl)ethanethioamide (CAS No: 2229388-05-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a versatile scaffold for drug discovery underscores its importance in medicinal chemistry. As research continues to uncover new applications for this molecule, it is likely that 2-(3-tert-butylphenyl)ethanethioamide will remain at the forefront of efforts to develop innovative therapeutic agents that address unmet medical needs.
2229388-05-8 (2-(3-tert-butylphenyl)ethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)